![molecular formula C25H25FN2O2 B252607 1-[4-(Diphenylmethyl)piperazin-1-yl]-2-(4-fluorophenoxy)ethanone](/img/structure/B252607.png)
1-[4-(Diphenylmethyl)piperazin-1-yl]-2-(4-fluorophenoxy)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(Diphenylmethyl)piperazin-1-yl]-2-(4-fluorophenoxy)ethanone, also known as FPME, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. FPME is a synthetic compound that has been synthesized using different methods.
Mechanism of Action
The exact mechanism of action of 1-[4-(Diphenylmethyl)piperazin-1-yl]-2-(4-fluorophenoxy)ethanone is not fully understood. However, it has been suggested that this compound acts as a serotonin and dopamine reuptake inhibitor. This means that it prevents the reuptake of these neurotransmitters, leading to increased levels of serotonin and dopamine in the brain. This, in turn, may contribute to the anxiolytic and antidepressant effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. This compound has also been shown to have antioxidant properties, which may be beneficial in the treatment of oxidative stress-related disorders.
Advantages and Limitations for Lab Experiments
One of the major advantages of 1-[4-(Diphenylmethyl)piperazin-1-yl]-2-(4-fluorophenoxy)ethanone is its potential as a therapeutic agent for the treatment of anxiety and depression. This compound has been shown to have anxiolytic and antidepressant effects in animal models, which makes it a promising candidate for further research. However, there are also limitations to the use of this compound in lab experiments. One of the limitations is the lack of understanding of its mechanism of action. This makes it difficult to design experiments to fully understand its effects.
Future Directions
There are several future directions for research on 1-[4-(Diphenylmethyl)piperazin-1-yl]-2-(4-fluorophenoxy)ethanone. One area of research is to further understand its mechanism of action. This will help in the design of experiments to fully understand its effects. Another area of research is to investigate its potential as a therapeutic agent for the treatment of anxiety and depression in humans. Additionally, research can be conducted to investigate its potential as an antioxidant agent for the treatment of oxidative stress-related disorders.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its anxiolytic and antidepressant effects in animal models. This compound has also been shown to have antioxidant properties. However, there is a lack of understanding of its mechanism of action, which makes it difficult to design experiments to fully understand its effects. Further research is needed to fully understand the potential of this compound as a therapeutic agent for the treatment of anxiety and depression in humans.
Synthesis Methods
1-[4-(Diphenylmethyl)piperazin-1-yl]-2-(4-fluorophenoxy)ethanone can be synthesized using different methods. One of the commonly used methods is the reaction of 4-fluorophenol with 1-(diphenylmethyl)piperazine in the presence of potassium carbonate and acetonitrile. The reaction mixture is then treated with ethyl chloroformate to obtain this compound. Another method involves the reaction of 1-(diphenylmethyl)piperazine with 4-fluorobenzoyl chloride in the presence of a base.
Scientific Research Applications
1-[4-(Diphenylmethyl)piperazin-1-yl]-2-(4-fluorophenoxy)ethanone has been extensively studied for its potential applications in various fields. One of the major research areas is in the field of neuroscience. This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has been suggested that this compound acts on the serotonin and dopamine systems in the brain, which are involved in mood regulation.
Properties
Molecular Formula |
C25H25FN2O2 |
---|---|
Molecular Weight |
404.5 g/mol |
IUPAC Name |
1-(4-benzhydrylpiperazin-1-yl)-2-(4-fluorophenoxy)ethanone |
InChI |
InChI=1S/C25H25FN2O2/c26-22-11-13-23(14-12-22)30-19-24(29)27-15-17-28(18-16-27)25(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-14,25H,15-19H2 |
InChI Key |
FKDHNPYBEGCTPH-UHFFFAOYSA-N |
SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)COC4=CC=C(C=C4)F |
Canonical SMILES |
C1CN(CCN1C(C2=CC=CC=C2)C3=CC=CC=C3)C(=O)COC4=CC=C(C=C4)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.